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Welcome to the GEM-5 Technical Support Center. This guide provides troubleshooting
information and frequently asked questions (FAQSs) to help researchers, scientists, and drug
development professionals resolve common configuration script errors encountered during their
simulation experiments.

Frequently Asked Questions (FAQSs)
Q1: What is a GEM-5 configuration script?

A GEM-5 configuration script is a Python file that instructs the GEM-5 simulator on how to build
and run a simulation.[1][2] These scripts define the system's architecture, including processors,
memory systems, caches, and their interconnections.[1][2][3] You create and configure
components called SimObjects within the script to model the desired hardware.[1][2]

Q2: Where can | find example configuration scripts?

GEM-5 comes with a variety of example scripts located in the configs/examples directory of
your GEM-5 installation. The configs/examples/gemb5-library directory is particularly useful for
beginners as it demonstrates the use of the gem5 standard library for building systems.[1][2]

Q3: What is the difference between Syscall Emulation
(SE) and Full System (FS) mode?

Syscall Emulation (SE) mode focuses on simulating the CPU and memory system for a single
user-space application, without modeling the entire operating system.[1][4] Full System (FS)
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mode, on the other hand, emulates a complete hardware system, allowing you to boot an
unmodified operating system.[1][4] SE mode is generally easier to configure.[1][4]

Troubleshooting Common Errors

This section provides solutions to specific errors you may encounter when writing and running
GEM-5 configuration scripts.

Issue 1: AttributeError: has no attribute

Question: I'm trying to set a parameter for a SimObject in my Python script, but | get an
AttributeError. Why is this happening and how can | fix it?

Answer:
This error typically occurs for one of two reasons:

e Typo in the parameter name: Parameter names in GEM-5 are case-sensitive. Double-check
the spelling and capitalization of the parameter you are trying to set against the GEM-5
documentation or the SimObject's Python class definition.

e The parameter does not exist for that SimObject: Not all SimObjects have the same set of
configurable parameters. You may be trying to set a parameter that is not defined for the
specific SimObject you are instantiating.

Troubleshooting Steps:
» Verify the parameter name: Carefully check for any typos in your configuration script.

o Consult the documentation: Refer to the GEM-5 source code (in the src directory) or the
official GEM-5 documentation to find the correct parameter names for your SimObject. The
Python class definition for the SimObject will list all of its available parameters.[5][6]

o Use mb5.util.addToPath: If you are using components from the configs/common directory,
ensure you have added it to your Python path using m5.util.addToPath('path/to/configs’).[7]
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Issue 2: fatal: Can't find a path from side master to side
slave or Unresolved Port Connection Error

Question: My simulation fails with a fatal error about not being able to find a path between
components or an unresolved port error. What does this mean and how do | resolve it?

Answer:

This error indicates that you have not correctly connected the ports of your SimObjects in the
memory system.[8] In GEM-5, components like CPUs, caches, and memory controllers
communicate through master and slave ports. A master port sends requests (e.g., a CPU's
instruction or data port), and a slave port receives them (e.g., a memory bus's port).

Troubleshooting Steps:

o Check all connections: Systematically review your configuration script to ensure that every
master port is connected to a corresponding slave port.

 Visualize your system: It can be helpful to draw a diagram of your intended system
architecture to visually trace the connections between all components.

¢ Use intermediate buses: You often cannot connect a master port directly to another master
port. In many cases, you need to use a bus (like SystemXBar or L2XBar) to bridge these
connections. For example, a CPU's cache ports should connect to a bus, which then
connects to the memory controller.

» Pay attention to port names: Ensure you are connecting to the correct ports on each
SimObiject (e.g., inst_port, data_port, mem_side, cpu_side).

Below is a diagram illustrating a common workflow for debugging port connection errors.
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Start: ‘Unresolved Port' Error

Review Configuration Script for Port Connections
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|
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Workflow for debugging port connection errors.
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Issue 3: Memory Address Conflict

Question: How do | resolve memory address conflicts in my GEM-5 configuration?
Answer:

Memory address conflicts occur when multiple devices in your simulated system are assigned
overlapping memory address ranges.[9] This can lead to unpredictable behavior or simulation
failures.

Troubleshooting Steps:

o Define clear address ranges: When creating your memory map, ensure that each device
(e.g., memory controller, I/O devices) has a unique and non-overlapping address range.

» Use the AddrRange object: GEM-5 provides the AddrRange object to define memory ranges.
You can specify the start and size of the range.

» Review the system's memory map: The configuration script for your system's board (e.qg.,
X86Board, ArmBoard) often defines the memory map. Carefully examine and, if necessary,
modify these ranges to avoid conflicts.

The following table summarizes common memory-mapped device address ranges. Be sure to
check the documentation for your specific simulated hardware.

Typical Address Range

Device Notes
(Example)
0x0 to

Main Memory (DRAM) system.mem_ranges|0].size - The primary memory space.
1

For peripheral component
PCI I/O Space 0x80000000 and above ) )
interconnect devices.

Issue 4: Python Script Errors (e.g., ImportError,
SyntaxError)
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Question: My simulation fails with a Python error like ImportError or SyntaxError. How can |
debug this?

Answer:

These are standard Python errors and are not specific to GEM-5. They indicate a problem with
your Python code itself.

e ImportError: This means Python cannot find a module you are trying to import.

o Solution: Ensure that the module is in your Python path. For standard GEM-5 libraries,
make sure your environment is set up correctly. For your own custom SimObijects, ensure
the Python file is in a directory that is part of the Python path.[7]

o SyntaxError: This indicates that your Python code is not grammatically correct.

o Solution: Carefully read the error message, which will usually point to the line of code with
the syntax error. Common causes include missing colons, incorrect indentation, or
mismatched parentheses.

Debugging Python Scripts:

You can use the Python Debugger (PDB) to step through your configuration script and inspect
variables.[10][11]

¢ |Invoke PDB from the command line:

o Set a breakpoint in your script: Add the following lines to your Python script where you want
to start debugging:

You will need to rebuild GEM-5 if you add this to a file under src/python.[10]

Issue 5: fatal: Number of processes (cpu.workload) (0)
assigned to the CPU does not equal number of threads

(1).
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Question: I'm getting a fatal error about the number of processes and threads not matching.
What causes this?

Answer:

This error typically occurs in Syscall Emulation (SE) mode when you have not assigned a
workload (a process to run) to the CPU you have configured.[12]

Solution:

o Create a Process object: For each CPU that will be running in SE mode, you need to create
a Process object.

o Set the cmd parameter: The cmd parameter of the Process object should be a list containing
the path to the executable you want to run and any command-line arguments.

» Assign the process to the CPU's workload: Set the workload parameter of your CPU to the
Process object you created.

Here is a logical diagram illustrating the relationship between the CPU, Process, and Workload
in a configuration script.

CPU SimObiject
(e.g., TimingSimpleCPU)

- _——
- ~
~ -~

(/ Executable Path ™
.. (e.g., 'hello_world) .-

~ -

S~ -
T —————— e ————

Click to download full resolution via product page
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CPU, Process, and Workload Relationship.

Advanced Debugging

For more complex issues, you may need to use GEM-5's advanced debugging features.

Tooll/Flag Description Usage Example

Enables detailed printf-style

debugging output for specific
99ing ottt P build/X86/gem5.opt --debug-

--debug-flags components.[13][14][15] You
9rad P HL3]LAILLS] flags=DRAM,Cache ...

can see all available flags with
--debug-help.[13][14]

The GNU Debugger can be
used to debug the C++ parts of

o gdb --args
GDB GEM-5.[10] This is useful for ]
) o ) build/X86/gem5.debug.opt ...
investigating segmentation
faults.[12]

A tool for memory debugging
) and profiling. It can help detect  valgrind --leak-check=yes
Valgrind .
memory leaks and other build/X86/gem5.debug.opt ...

memory-related errors.[10]

By following these guides and utilizing the debugging tools available, you can effectively
troubleshoot and resolve common configuration script errors in your GEM-5 experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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